molecular formula C21H18N4O3S B5595829 methyl 5-({[4-benzyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}methyl)-2-furoate

methyl 5-({[4-benzyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}methyl)-2-furoate

Cat. No.: B5595829
M. Wt: 406.5 g/mol
InChI Key: YZPUBTHXXMXHCW-UHFFFAOYSA-N
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Description

Methyl 5-({[4-benzyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}methyl)-2-furoate is a useful research compound. Its molecular formula is C21H18N4O3S and its molecular weight is 406.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 406.10996162 g/mol and the complexity rating of the compound is 528. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activities

A study on the synthesis and evaluation of antimicrobial activities of pyridyl substituted thiazolyl triazole derivatives, which are structurally related to the compound of interest, revealed that derivatives with a 3-pyridyl moiety exhibited significant antibacterial activity against Gram-positive bacteria. Moreover, compounds with a 4-pyridyl moiety demonstrated notable antioxidant activities. These findings suggest the potential of such compounds in developing new antimicrobial and antioxidant agents (Tay et al., 2022).

Antifungal Agents

Research into the synthesis, docking, and ADMET prediction of novel triazolyl methyl tetrahydrothieno pyridines as antifungal agents uncovered that certain compounds show potent activity against Candida albicans, surpassing the efficacy of miconazole. The study highlights the compound's potential as a lead for developing new antifungal medications (Sangshetti et al., 2014).

Heterocyclic System Synthesis

Another aspect of research on similar compounds includes the development of methods for synthesizing heterocyclic systems, such as isothiazoles, from furans. This research could provide insights into the versatility of methyl 5-({[4-benzyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}methyl)-2-furoate in synthesizing complex molecules with potential biological activity (Guillard et al., 2001).

Crystal Structure Analysis

Research also includes the synthesis and crystal structure analysis of triazolyl methyl derivatives, providing valuable data on molecular configurations and potential interactions in biological systems. Such studies are crucial for understanding the structural basis of the compound's activity and for guiding the design of derivatives with enhanced properties (Xu et al., 2006).

Renewable PET Production

In the context of sustainable chemistry, research on the reaction pathways and energetics of Diels–Alder and dehydrative aromatization reactions between ethylene and biomass-derived furans, including similar compounds, underscores the role of such molecules in producing biobased terephthalic acid precursors. This application is pivotal for developing renewable polyethylene terephthalate (PET) (Pacheco et al., 2015).

Properties

IUPAC Name

methyl 5-[(4-benzyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanylmethyl]furan-2-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H18N4O3S/c1-27-20(26)18-8-7-17(28-18)14-29-21-24-23-19(16-9-11-22-12-10-16)25(21)13-15-5-3-2-4-6-15/h2-12H,13-14H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YZPUBTHXXMXHCW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1=CC=C(O1)CSC2=NN=C(N2CC3=CC=CC=C3)C4=CC=NC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H18N4O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

406.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.